Ticarcillin disodium salt

• Description: Ticarcillin disodium is an organic sodium salt. It contains a ticarcillin(2-).; Ticarcillin Disodium is the disodium salt form of ticarcillin, a broad-spectrum, semi-synthetic penicillin antibiotic with bactericidal and beta-lactamase resistant activity. Similar to carbenicillin in action, ticarcillin inactivates the penicillin-sensitive transpeptidase C-terminal domain by opening the lactam ring. This inactivation prevents the cross-linkage of peptidoglycan strands, thereby inhibiting the third and last stage of bacterial cell wall synthesis. This leads to incomplete bacterial cell wall synthesis and eventually causes cell lysis.; An antibiotic derived from penicillin similar to CARBENICILLIN in action.; See also: Clavulanate potassium; ticarcillin disodium (component of).
• CAS No.: 29457-07-6
• Product Name: Ticarcillin disodium salt
• Molecular Formula: C15H16N2NaO6S2
• Molecular Weight: 407.4 g/mol
• IUPAC Name: disodium;(2S,5R,6R)-6-[[(2R)-2-carboxy-2-thiophen-3-ylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C15H16N2O6S2.Na/c1-15(2)9(14(22)23)17-11(19)8(12(17)25-15)16-10(18)7(13(20)21)6-3-4-24-5-6;/h3-5,7-9,12H,1-2H3,(H,16,18)(H,20,21)(H,22,23);/t7-,8-,9+,12-;/m1./s1
• Standard InChIKey: GOPQWXUCPMVVFP-GHRKWLBTSA-N
• Isomeric SMILES: CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CSC=C3)C(=O)O)C(=O)O)C.[Na]
• SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+]
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)O)C(=O)O)C.[Na]
• Synonyms: BRL 2288; BRL-2288; BRL2288; Disodium, Ticarcillin; Tarcil; Ticar; Ticarcillin; Ticarcillin Disodium; Ticarpen; Ticillin
• PubChem Compound: 66618609
• Last Modified: Sep 12 2023